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Compound of Interest

4-(N-Carboxymethyl-N-
Compound Name:

methylamino)-tempo

Cat. No.: B136984

This technical guide provides a comprehensive overview of 4-(N-Carboxymethyl-N-
methylamino)-2,2,6,6-tetramethylpiperidine-1-oxyl, a nitroxide radical derivative of TEMPO.
Due to the limited specific literature on this compound, this guide combines available data with
scientifically informed extrapolations based on related TEMPO derivatives. This document is
intended for researchers, scientists, and drug development professionals interested in the
synthesis, properties, and potential applications of this functionalized nitroxide spin probe.

Core Compound Identification and Properties

4-(N-Carboxymethyl-N-methylamino)-tempo, also known by its IUPAC name 2-[(1-A*-
oxidanyl-2,2,6,6-tetramethylpiperidin-4-yl)-methylamino]acetic acid, is a stable free radical.[1]
The presence of the nitroxide radical is a defining feature of the TEMPO family, conferring
paramagnetic properties that are central to its applications.

Chemical Structure and Identifiers
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Identifier Value

CAS Number 139116-75-9[1][2][3]

Molecular Formula C12H23N203[1][2][3]

Molecular Weight 243.32 g/mol [1]
2-[(1-A*-oxidanyl-2,2,6,6-tetramethylpiperidin-4-

UPAC Name yl)[-(methylamin:;]acetic acid[1] s

Canonical SMILES CC1(CC(CC(N1[O])(C)C)N(C)CC(=0)0)C[1]

InChl Key KYANGXFSRZOCSW-UHFFFAOYSA-N[1]

Predicted Physicochemical Properties

While specific experimental data for 4-(N-Carboxymethyl-N-methylamino)-tempo is scarce,
its properties can be inferred from its structure and comparison with related compounds like 4-
Amino-TEMPO and 4-Carboxy-TEMPO. The introduction of a carboxymethyl and a methyl
group on the amino nitrogen at the 4-position is expected to influence its polarity and reactivity.
The carboxylic acid moiety will impart pH-dependent solubility and provide a site for further
functionalization.

Synthesis and Characterization

A specific, peer-reviewed synthesis protocol for 4-(N-Carboxymethyl-N-methylamino)-tempo
was not identified in the public domain. However, a plausible synthetic route can be designed
based on well-established reactions of 4-Amino-TEMPO. The proposed synthesis involves a
two-step process starting from the commercially available 4-Amino-2,2,6,6-
tetramethylpiperidine-1-oxyl.

Proposed Synthesis Pathway

The proposed synthesis involves the N-methylation of 4-Amino-TEMPO followed by N-
carboxymethylation.
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Proposed Synthesis of 4-(N-Carboxymethyl-N-methylamino)-tempo

Step 1: N-methylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to 4-(N-Carboxymethyl-N-
methylamino)-tempo]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136984#what-is-4-n-carboxymethyl-n-methylamino-
tempo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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